Cas no 18910-05-9 (Benzenepropanoic acid, a-bromo-3-methyl-)

Benzenepropanoic acid, a-bromo-3-methyl- structure
18910-05-9 structure
Product Name:Benzenepropanoic acid, a-bromo-3-methyl-
CAS No:18910-05-9
MF:C10H11BrO2
MW:243.097142457962
CID:225166
PubChem ID:265262
Update Time:2025-04-19

Benzenepropanoic acid, a-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-bromo-3-methyl-
    • 2-bromo-3-(3-methylphenyl)propanoic acid
    • Benzenepropanoic acid,a-bromo-3-methyl
    • NSC101121
    • 18910-05-9
    • NSC-101121
    • DTXSID10295304
    • Inchi: 1S/C10H11BrO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13)
    • InChI Key: CVHXNIZMJVFQGZ-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)O)CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 241.99400
  • Monoisotopic Mass: 241.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.38560
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